1-(benzo[d]isoxazol-3-yl)-N-phenylmethanesulfonamide

• IUPAC Name: 1-(1,2-benzoxazol-3-yl)-N-phenylmethanesulfonamide
• InChI: InChI=1S/C14H12N2O3S/c17-20(18,16-11-6-2-1-3-7-11)10-13-12-8-4-5-9-14(12)19-15-13/h1-9,16H,10H2
• InChI Key: GKZTYEZVDFOAKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)CC2=NOC3=CC=CC=C32
• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol
• CAS No.: 68936-27-6

Description

1-(benzo[d]isoxazol-3-yl)-N-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C14H12N2O3S and its molecular weight is 288.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Antioxidant Activity : Research indicates the synthesis and evaluation of compounds with structures similar to 1-(benzo[d]isoxazol-3-yl)-N-phenylmethanesulfonamide, demonstrating significant antioxidant activities. Compounds with methoxy substituents on the aromatic ring showed greater antioxidant activity, highlighting their potential in oxidative stress-related applications (Lavanya, Padmavathi, & Padmaja, 2014).

• Antimicrobial Activity : Another study synthesized (1,4-phenylene)bis(arylsulfonylpyrazoles and isoxazoles) and found pronounced antimicrobial activities in some of the compounds, suggesting their potential use in developing new antimicrobial agents (Lavanya, Reddy, Padmavathi, & Padmaja, 2014).

• Gold-Catalyzed Cycloaddition Reactions : Benzo[d]isoxazoles, related to the compound , have been utilized as nucleophiles in gold-catalyzed cycloaddition reactions with ynamides, providing a chemoselective method to synthesize polysubstituted oxazines and oxazepines. This showcases their utility in complex organic synthesis processes (Xu, Zhao, Li, & Liu, 2018).

• Modified Boekelheide Rearrangement : The compound's structure has been involved in studies focusing on the synthesis of 3-Chloromethyl-1,2-benzisoxazoles via a modified Boekelheide rearrangement, demonstrating its role in creating potential antipsychotic compounds (Arava, Gorentla, Siripalli, & Dubey, 2011).

• Safer Chemical Syntheses : Research on finding safer and non-hazardous substitutes for arylsulfonyl isocyanates, to which the compound is related, aims at reducing the risks associated with toxic chemicals in pharmaceutical and material synthesis (Sa̧czewski, Kornicka, & Brzozowski, 2006).

Applications Beyond Synthesis

• Antimalarial and COVID-19 Research : A theoretical investigation on similar sulfonamides explored their antimalarial activity and potential utility in COVID-19 treatment through computational calculations and molecular docking studies. This highlights the broader biomedical applications of such compounds (Fahim & Ismael, 2021).